2-ethyl-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide

• IUPAC Name: 2-ethyl-N-[2-[5-[(3-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]butanamide
• InChI: InChI=1S/C21H27N5O2/c1-4-17(5-2)20(27)22-9-10-26-19-18(12-24-26)21(28)25(14-23-19)13-16-8-6-7-15(3)11-16/h6-8,11-12,14,17H,4-5,9-10,13H2,1-3H3,(H,22,27)
• InChI Key: GHBSZQZEBYKOLA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC(=C3)C
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (-CONH2), a pyrazolo[3,4-d]pyrimidine group, and an ethyl group (-CH2CH3). These functional groups suggest that this compound could have a variety of chemical properties and potential uses.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazolo[3,4-d]pyrimidine core, followed by various substitution reactions to introduce the other functional groups. Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The pyrazolo[3,4-d]pyrimidine group is a fused ring system that includes two nitrogen atoms, which could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the amide group could influence its solubility in water, while the complex ring system could influence its stability.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral properties. For instance:

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Conclusion

Indole derivatives offer diverse biological activities and hold immense potential for newer therapeutic applications. . If you need further details or have additional queries, feel free to ask! 😊

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The potential future directions for research on this compound would depend on its properties and potential uses. For example, if it shows promise as a drug, future research could focus on optimizing its structure to improve its efficacy and reduce any potential side effects.